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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isocyanate

Cat. No.: B1332087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethylphenyl isocyanate
(CAS Number 54132-75-1), a versatile reagent in organic synthesis and material science. This

document outlines its chemical and physical properties, spectroscopic data, synthesis

protocols, key applications, and safety information.

Chemical and Physical Properties
3,5-Dimethylphenyl isocyanate is a colorless to pale yellow liquid.[1][2] It is a member of the

isocyanate family, characterized by the reactive -N=C=O functional group. This functional group

makes it a valuable synthon for the introduction of a 3,5-dimethylphenylcarbamoyl moiety,

which is particularly useful in the development of chiral stationary phases for chromatography.

[3][4]

Table 1: Physical and Chemical Properties of 3,5-Dimethylphenyl Isocyanate
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Property Value Reference

CAS Number 54132-75-1 [5][6][7][8]

Molecular Formula C9H9NO [1][6][7]

Molecular Weight 147.17 g/mol [5][6][7]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Density 1.045 g/mL at 25 °C [3][5]

Refractive Index (n20/D) 1.528 [3][5]

Vapor Pressure 0.2 psi at 20 °C [4][5]

Flash Point 84 °C (183.2 °F) - closed cup [4][5]

Storage Temperature 2-8°C [4][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3,5-
Dimethylphenyl isocyanate. The key spectral features are summarized below.

Table 2: Spectroscopic Data for 3,5-Dimethylphenyl Isocyanate

Spectroscopic Technique Key Features Reference

Infrared (IR) Spectroscopy

A strong, characteristic

absorption band for the

isocyanate (-N=C=O) group is

typically observed around

2250-2275 cm⁻¹. Aromatic C-H

stretching and bending

vibrations are also present.

[6]

Mass Spectrometry (MS)

The NIST WebBook provides

the mass spectrum (electron

ionization) for this compound.

[6]
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Synthesis of 3,5-Dimethylphenyl Isocyanate
A common method for the synthesis of aryl isocyanates is the reaction of the corresponding

aniline with phosgene or a phosgene equivalent, such as triphosgene.

Experimental Protocol: Synthesis from 3,5-
Dimethylaniline
This protocol is based on a general procedure for the synthesis of isocyanates using

triphosgene.[9]

Materials:

3,5-Dimethylaniline

Triphosgene

Dichloromethane (DCM), anhydrous

Triethylamine (Et3N), anhydrous

Nitrogen or Argon atmosphere

Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Procedure:

In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer,

and a nitrogen inlet, dissolve triphosgene (1.1 equivalents) in anhydrous DCM.

Cool the solution to -35 °C using an appropriate cooling bath (e.g., acetonitrile/dry ice).

Slowly add a solution of 3,5-dimethylaniline (1.0 equivalent) in anhydrous DCM to the cooled

triphosgene solution via the dropping funnel over 30 minutes.

After the addition is complete, continue stirring the reaction mixture at -35 °C for an

additional 30 minutes.
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Slowly add anhydrous triethylamine (3.0 equivalents) dropwise to the reaction mixture.

Allow the reaction mixture to slowly warm to room temperature and stir for 2 hours.

The reaction mixture can be filtered to remove the triethylammonium chloride salt.

The solvent is removed under reduced pressure.

The crude 3,5-Dimethylphenyl isocyanate can be purified by distillation under reduced

pressure to yield a colorless liquid.[9]
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Reactants

Reaction Conditions

3,5-Dimethylaniline

3,5-Dimethylphenyl isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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